An In-depth Technical Guide to the Chemical Properties of D-Saccharic Acid 1,4-Lactone Hydrate
An In-depth Technical Guide to the Chemical Properties of D-Saccharic Acid 1,4-Lactone Hydrate
For Researchers, Scientists, and Drug Development Professionals
Abstract
D-Saccharic acid 1,4-lactone hydrate (B1144303), a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is a potent inhibitor of β-glucuronidase, an enzyme implicated in the development of certain cancers and the adverse effects of some drug metabolites. This technical guide provides a comprehensive overview of the chemical and physical properties of D-Saccharic acid 1,4-lactone hydrate, its biological activities, and its role in significant signaling pathways. Detailed experimental protocols for its synthesis, purification, and analysis are also presented to facilitate further research and drug development.
Chemical and Physical Properties
D-Saccharic acid 1,4-lactone hydrate, also known as D-glucaro-1,4-lactone, is a white, crystalline solid.[1] Its chemical and physical properties are summarized in the table below for easy reference.
| Property | Value | Reference(s) |
| Synonyms | D-Glucaro-1,4-lactone, D-Saccharolactone | [2][3] |
| CAS Number | 61278-30-6 | [2] |
| Molecular Formula | C₆H₈O₇ • H₂O | [2] |
| Formula Weight | 210.14 g/mol | [2] |
| Appearance | White to off-white solid/powder | [1][4] |
| Melting Point | 80-82 °C | [4] |
| Purity | ≥95% | [2] |
| UV/Vis. λmax | 216 nm | [2] |
| Solubility | ||
| in Water | 50 mg/mL (clear, colorless to faintly yellow) | [4] |
| in PBS (pH 7.2) | ~10 mg/mL | [2] |
| in Ethanol | ~20 mg/mL | [2] |
| in DMSO | ~20 mg/mL | [2] |
| in Dimethyl Formamide (DMF) | ~20 mg/mL | [2] |
| Storage | -20°C | [2] |
| Stability | ≥ 4 years at -20°C | [3] |
| IC₅₀ for β-glucuronidase | 45 µM (human enzyme), 48.4 µM | [3][5] |
Biological Activity and Signaling Pathways
D-Saccharic acid 1,4-lactone hydrate is primarily recognized for its potent inhibition of the enzyme β-glucuronidase.[3] This enzyme is present in many tissues and is also produced by gut microflora.[6] Elevated β-glucuronidase activity is associated with an increased risk of various cancers, particularly hormone-dependent cancers like breast and prostate cancer, as it can deconjugate glucuronidated carcinogens, reactivating them.[6] By inhibiting this enzyme, D-Saccharic acid 1,4-lactone helps to increase the detoxification of carcinogens and tumor promoters.[6]
D-Glucuronic Acid Pathway
In mammals, D-Saccharic acid 1,4-lactone is an end-product of the D-glucuronic acid pathway. This pathway is a route for the metabolism of glucose.
Caption: Endogenous synthesis of D-Saccharic acid 1,4-lactone.
Inhibition of β-Glucuronidase and Detoxification
The primary mechanism of action of D-Saccharic acid 1,4-lactone is the inhibition of β-glucuronidase, which plays a crucial role in the detoxification process.
Caption: Role of D-Saccharic acid 1,4-lactone in detoxification.
Protection Against Oxidative Stress and Apoptosis
D-Saccharic acid 1,4-lactone hydrate has demonstrated protective effects against oxidative stress-induced cell death. It can ameliorate hyperglycemia-induced hepatic apoptosis through both intrinsic and extrinsic pathways and protect against renal injury by suppressing oxidative stress-related signaling involving NF-κB and PKC.
Caption: Protective mechanism of D-Saccharic acid 1,4-lactone.
Experimental Protocols
Synthesis of D-Saccharic Acid 1,4-Lactone from D-Glucaric Acid
While several patents describe the industrial production of D-saccharic acid, a common laboratory-scale synthesis of the 1,4-lactone involves the lactonization of D-glucaric acid.
Materials:
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D-Glucaric acid
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Strong acid cation-exchange resin (e.g., Rexyn 100(H))
-
Deionized water
-
Rotary evaporator
-
Lyophilizer
Procedure:
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Prepare an aqueous solution of D-glucaric acid.
-
Pass the solution through a column packed with a strong acid cation-exchange resin. This step facilitates the lactonization process.
-
Collect the eluate containing the D-saccharic acid lactones.
-
Concentrate the solution using a rotary evaporator under reduced pressure at a temperature below 40°C to avoid degradation.
-
Lyophilize the concentrated solution to obtain D-Saccharic acid 1,4-lactone as a solid.
Note: This is a generalized procedure. Optimization of reaction time, temperature, and concentration may be required for higher yields.
Purification by Recrystallization
D-Saccharic acid 1,4-lactone hydrate can be purified by recrystallization to achieve higher purity.
Materials:
-
Crude D-Saccharic acid 1,4-lactone hydrate
-
Ethanol (95%)
-
Deionized water
-
Beakers and flasks
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Heating plate with magnetic stirrer
-
Ice bath
-
Buchner funnel and filter paper
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Vacuum flask
Procedure:
-
Dissolve the crude D-Saccharic acid 1,4-lactone hydrate in a minimal amount of hot 95% ethanol.
-
If the solution is colored or contains insoluble impurities, it can be treated with a small amount of activated charcoal and then hot filtered.
-
Allow the solution to cool slowly to room temperature.
-
Further cool the solution in an ice bath to maximize crystal formation.
-
Collect the crystals by vacuum filtration using a Buchner funnel.
-
Wash the crystals with a small amount of cold 95% ethanol.
-
Dry the crystals under vacuum to obtain pure D-Saccharic acid 1,4-lactone hydrate.
Analytical Methods
Purity analysis of D-Saccharic acid 1,4-lactone hydrate is commonly performed using HPLC. A typical method would involve a C18 column with a mobile phase consisting of an aqueous buffer (e.g., phosphate (B84403) buffer at acidic pH) and an organic modifier like methanol (B129727) or acetonitrile. Detection is typically performed using a UV detector at around 210 nm.
-
¹H and ¹³C NMR Spectroscopy: NMR spectroscopy is essential for structural confirmation. The spectra should be recorded in a suitable deuterated solvent, such as D₂O or DMSO-d₆. The ¹H NMR spectrum will show characteristic signals for the protons on the lactone ring and the side chain. The ¹³C NMR spectrum will show signals for the carbonyl carbon of the lactone, the carboxylic acid carbon, and the carbons of the sugar backbone.
-
Infrared (IR) Spectroscopy: The IR spectrum of D-Saccharic acid 1,4-lactone hydrate will exhibit characteristic absorption bands. A broad band in the region of 3500-3200 cm⁻¹ corresponds to the O-H stretching vibrations of the hydroxyl groups and the water of hydration. A strong absorption band around 1760 cm⁻¹ is indicative of the C=O stretching of the γ-lactone ring. Another carbonyl stretching band for the carboxylic acid will be observed around 1720 cm⁻¹.
-
Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a suitable technique. The mass spectrum will show a peak corresponding to the molecular ion [M-H]⁻ or [M+H]⁺.
β-Glucuronidase Inhibition Assay
This assay is used to determine the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase. A common method uses p-nitrophenyl-β-D-glucuronide as a substrate.
Materials:
-
β-Glucuronidase from a suitable source (e.g., bovine liver, E. coli)
-
p-nitrophenyl-β-D-glucuronide (substrate)
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D-Saccharic acid 1,4-lactone hydrate (inhibitor)
-
Phosphate buffer (e.g., 0.1 M, pH 7.0)
-
Sodium carbonate solution (e.g., 0.2 M)
-
96-well microplate
-
Microplate reader
Procedure:
-
Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate in the appropriate buffer.
-
Prepare serial dilutions of the inhibitor stock solution.
-
In a 96-well plate, add the enzyme solution to each well.
-
Add the different concentrations of the inhibitor to the respective wells. A control well should contain only the buffer instead of the inhibitor.
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Pre-incubate the enzyme and inhibitor for a specific time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).
-
Initiate the reaction by adding the substrate solution (p-nitrophenyl-β-D-glucuronide) to all wells.
-
Incubate the plate for a defined period (e.g., 30 minutes) at the same temperature.
-
Stop the reaction by adding the sodium carbonate solution. This will also develop the yellow color of the p-nitrophenol product.
-
Measure the absorbance at 405 nm using a microplate reader.
-
Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value.
Caption: General experimental workflow for D-Saccharic acid 1,4-lactone.
Conclusion
D-Saccharic acid 1,4-lactone hydrate is a promising natural compound with significant therapeutic potential, primarily due to its potent inhibition of β-glucuronidase. Its role in detoxification and protection against oxidative stress-induced cellular damage makes it a valuable candidate for further investigation in cancer prevention and drug development. This technical guide provides a solid foundation of its chemical properties and biological activities, along with essential experimental protocols, to aid researchers and scientists in their future studies.
